5-Bromo-2-(methoxymethoxy)benzene-1-thiol

• Molecular Formula: C8H9BrO2S
• Molecular Weight: 249.13 g/mol
• IUPAC Name: 5-bromo-2-(methoxymethoxy)benzenethiol
• InChI: InChI=1S/C8H9BrO2S/c1-10-5-11-7-3-2-6(9)4-8(7)12/h2-4,12H,5H2,1H3
• InChI Key: BFVXQRYAOBQVBD-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C=C(C=C1)Br)S

Description

5-Bromo-2-(methoxymethoxy)benzene-1-thiol is an organic compound with the molecular formula C8H9BrO2S It is characterized by the presence of a bromine atom, a methoxymethoxy group, and a thiol group attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Bromo-2-(methoxymethoxy)benzene-1-thiol typically involves the protection of the hydroxyl group of 5-bromo-2-hydroxybenzenethiol using methoxymethyl chloride (MOM-Cl) in the presence of a base such as potassium carbonate (K2CO3) in a solvent like dry acetone . The reaction proceeds under reflux conditions to yield the desired product.

Industrial Production Methods: While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance efficiency and yield.

Types of Reactions:

Oxidation: The thiol group in this compound can undergo oxidation to form disulfides.

Substitution: The bromine atom can participate in nucleophilic substitution reactions, where it is replaced by other nucleophiles.

Reduction: The compound can undergo reduction reactions, particularly at the bromine site, to form the corresponding dehalogenated product.

Common Reagents and Conditions:

Oxidation: Reagents like hydrogen peroxide (H2O2) or iodine (I2) can be used under mild conditions.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or potassium thiocyanate (KSCN) in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous conditions.

Major Products:

Oxidation: Disulfides.

Substitution: Various substituted benzene derivatives.

Reduction: Dehalogenated benzene derivatives.

Scientific Research Applications

5-Bromo-2-(methoxymethoxy)benzene-1-thiol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in the study of enzyme inhibition due to its thiol group.

Medicine: Investigated for its potential as a pharmacophore in drug design.

Industry: Utilized in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 5-Bromo-2-(methoxymethoxy)benzene-1-thiol is largely dependent on its functional groups:

Thiol Group: Can form covalent bonds with cysteine residues in proteins, potentially inhibiting enzyme activity.

Bromine Atom: Can participate in halogen bonding, influencing molecular interactions.

Methoxymethoxy Group: Provides steric hindrance and electronic effects that can modulate the compound’s reactivity.

Comparison with Similar Compounds

• 1-Bromo-2-(methoxymethoxy)benzene
• 1-Bromo-2-(methoxymethyl)benzene
• 2-Bromo-5-fluorophenol

Comparison:

• Uniqueness: The presence of both a thiol group and a methoxymethoxy group in 5-Bromo-2-(methoxymethoxy)benzene-1-thiol makes it unique compared to its analogs. This combination of functional groups imparts distinct reactivity and potential applications.
• Reactivity: The thiol group in this compound allows for unique interactions with biological molecules, which is not observed in its analogs lacking this group .